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Compound of Interest

Compound Name: Janus Red

Cat. No.: B1672794 Get Quote

Note on Terminology: While the query specified "Janus Red," the predominant vital stain for

mitochondria with a similar name found in scientific literature is Janus Green B. This document

will focus on the application of Janus Green B for embryonal tissue staining, as it is a well-

established method for visualizing mitochondria in living cells.

Application Notes
Janus Green B is a vital stain that is particularly effective for the selective staining of

mitochondria in living cells, including those in embryonal tissues.[1][2] Its utility in

developmental biology stems from its ability to provide insights into cellular metabolic activity

and health without the need for fixation, thus preserving the physiological state of the cells.[1]

The mechanism of Janus Green B staining is dependent on the redox state of the

mitochondria.[1] In actively respiring cells, the mitochondrial dehydrogenases maintain the dye

in its oxidized, bluish-green state, making the mitochondria clearly visible.[1] In the absence of

oxygen or in non-respiring cells, the dye is reduced to a colorless or pink form. This property

makes Janus Green B an excellent indicator of mitochondrial activity and integrity, which are

crucial parameters in the study of embryonic development and toxicology.

The staining intensity and pattern of Janus Green B can serve as a qualitative indicator of

cellular metabolic activity and viability. This is particularly useful in embryonal studies to assess

the impact of various treatments or genetic modifications on cellular health and energy

production. Beyond mitochondria, Janus Green B has also been used to visualize other

structures in live tissues, such as peripheral nerves.
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When used as a histological stain on fixed embryonic tissues, Janus Green B can effectively

stain cell membranes and fibrils, with embryonic muscle fibrils showing clear striations. The

staining outcome can be modulated by adjusting the staining time and by using counterstains

like neutral red.

Properties of Janus Green B
Property Description References

Target Mitochondria in living cells

Staining Color
Bluish-green in oxidized state

(active mitochondria)

Mechanism
Redox-sensitive; reduced by

mitochondrial dehydrogenases

Stain Type Vital stain, supravital stain

Applications

Visualization of mitochondrial

dynamics, indicator of cellular

metabolic activity and viability

Toxicity

Considered a vital stain,

implying low toxicity to living

cells for observational periods.

However, potential for embryo-

fetal toxicity with certain

compounds should be

considered in drug

development contexts.

Experimental Protocols
Protocol 1: Vital Staining of Mitochondria in Embryonal
Tissue
This protocol is a general guideline for the vital staining of mitochondria in whole embryos or

dissected embryonal tissues. Optimal concentrations and incubation times may vary depending

on the specific tissue and developmental stage and should be determined empirically.
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Materials:

Janus Green B powder

Physiological saline solution appropriate for the embryonic species (e.g., phosphate-buffered

saline (PBS), Ringer's solution)

Microscope slides and coverslips

Dissection tools

Microscope with appropriate filters

Procedure:

Prepare Staining Solution: Prepare a working solution of 0.01% to 0.02% Janus Green B in

the appropriate physiological saline. For delicate embryonic tissues, a more dilute solution

(e.g., 1 part dye to 2000-5000 parts distilled water or saline) may be necessary to minimize

toxicity.

Tissue Preparation: Isolate the embryo or embryonal tissue of interest and place it in a small

dish with physiological saline to keep it moist.

Staining: Remove the saline and add the Janus Green B working solution to completely

cover the tissue. Incubate for 8-10 minutes. The optimal time may vary.

Washing: Gently remove the staining solution and wash the tissue several times with fresh

physiological saline to remove excess stain.

Mounting: Place the stained tissue on a microscope slide with a drop of saline and cover with

a coverslip. For longer observation, a mounting medium like dilute glycerin can be used.

Observation: Observe the tissue under a microscope. Mitochondria in living, respiring cells

will appear as small, bluish-green granules or filaments.

Protocol 2: Histological Staining of Fixed Embryonic
Sections with Janus Green B and Neutral Red
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This protocol is adapted for staining fixed paraffin-embedded embryonic sections.

Materials:

Fixative (e.g., Bouin's fluid)

Paraffin and embedding equipment

Microtome

Microscope slides

Xylol or toluol

Graded alcohols (e.g., 100%, 95%, 70%)

1% Ammonium tungstate solution, acidified with 5-10 drops of HCl per 100 ml

Janus Green B solution (1:2000 to 1:5000 in distilled water)

Neutral Red solution (1:2000 to 1:5000 in distilled water)

Mounting medium (e.g., neutral gum dammar or balsam)

Procedure:

Fixation and Embedding: Fix the embryonic tissue in Bouin's fluid, wash, dehydrate through

a graded alcohol series, clear in xylol, and embed in paraffin.

Sectioning: Cut thin sections (e.g., 5 µm) and mount them on microscope slides.

Deparaffinization and Rehydration: Deparaffinize the sections in xylol and rehydrate through

a graded alcohol series to distilled water.

Mordanting: Mordant the sections for 2-5 minutes in the acidified 1% ammonium tungstate

solution.

Washing: Wash thoroughly in distilled water.
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Staining:

Stain for 15-60 seconds in the Neutral Red solution.

Wash in distilled water.

Counterstain for 15-60 seconds in the Janus Green B solution.

Dehydration and Mounting: Rapidly dehydrate the sections through a graded alcohol series,

clear in xylol, and mount with a neutral mounting medium.

Visualizations
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Caption: Mechanism of Janus Green B as a vital stain for mitochondria.

General Workflow for Vital Staining of Embryonal Tissue
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Caption: General experimental workflow for vital staining.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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